(Z)-ethyl 3-allyl-2-((3,4,5-triethoxybenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 3-prop-2-enyl-2-(3,4,5-triethoxybenzoyl)imino-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C26H30N2O6S/c1-6-13-28-19-12-11-17(25(30)34-10-5)16-22(19)35-26(28)27-24(29)18-14-20(31-7-2)23(33-9-4)21(15-18)32-8-3/h6,11-12,14-16H,1,7-10,13H2,2-5H3
• InChI Key: OSUFAJVHMUBGTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C(=O)OCC)CC=C
• Molecular Formula: C26H30N2O6S
• Molecular Weight: 498.6 g/mol

Description

This compound is a type of benzamide, which are a significant class of amide compounds. These compounds have been widely used in various industries such as medical, industrial, biological and potential drug industries.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzamides are typically synthesized starting from benzoic acid derivatives and amine derivatives.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods such as IR, 1H NMR, 13C NMR. A single-crystal X-ray diffraction study can also be performed to ascertain the molecular structure.

Scientific Research Applications

Synthesis and Chemical Properties

• Research on heterocyclic compounds involves the synthesis of ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylates and 2-methylimidazo[2,1-b]benzothiazole-3-carboxylates by reacting ethyl 2-chloroacetoacetate with 2-aminothiazoles and 2-aminobenzothiazoles. These reactions highlight methods that could potentially be adapted for synthesizing similar compounds, including the target compound (Abignente et al., 1983).

Potential Therapeutic Applications

• Studies on the synthesis and biological activity of related heterocyclic compounds, such as 4-ethyl carboxylate-5-imino-3-thiomethyl benzothiazolo[2,3-c]-1,2,4-triazepine and its derivatives, demonstrate analgesic and central nervous system depressant activities. These findings suggest that structurally similar compounds might also possess biological activities worth exploring (Kuberkar & Baheti, 2003).

Chemical Reactivity and Applications

• The development of sensors and recognition systems based on imidazo[2,1-b]thiazole derivatives for detecting metal ions showcases the utility of similar chemical structures in analytical chemistry and environmental monitoring. This work could indicate potential applications of the compound of interest in sensor technology (Xu et al., 2020).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. While the specific mechanism of action for this compound is not available, benzamides and their derivatives have been found to exhibit a broad spectrum of biological and pharmacological activities.

Future Directions

Future research on this compound could involve exploring its potential biological activity, as benzamides and their derivatives have been found to exhibit a broad spectrum of biological and pharmacological activities. Further studies could also investigate its synthesis, chemical reactions, and physical and chemical properties.